Cas no 207511-13-5 (2-mercaptopyridine n-oxide sodium salt hydrate)

• Product Name: 2-mercaptopyridine n-oxide sodium salt hydrate
• CAS No: 207511-13-5
• MF: C₅H₆NNaO₂S
• MW: 167.161410808563
• CID: 910435
• PubChem ID: 43835086
• Update Time: 2025-04-19

2-mercaptopyridine n-oxide sodium salt hydrate Chemical and Physical Properties

Names and Identifiers

• 2-mercaptopyridine n-oxide sodium salt hydrate
• 2-Mercaptopyridine N-oxide sodium salt
• 2-Mercaptopyridine-N-oxide, sodium salt hydrate
• 207511-13-5
• MFCD00151244
• sodium;1-oxidopyridin-1-ium-2-thiolate;hydrate
• SODIUM OMADINE,MONOHYDRATE

• Inchi： 1S/C5H5NOS.Na.H2O/c7-6-4-2-1-3-5(6)8;;/h1-4,8H;;1H2/q;+1;/p-1
• InChI Key： HTJXGDXCIFMYMU-UHFFFAOYSA-M
• SMILES： [S-]C1C=CC=C[N+]=1[O-].[Na+].O

Computed Properties

• Exact Mass: 167.00200
• Monoisotopic Mass: 167.00169389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 83.4
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.5Ų

Experimental Properties

• PSA: 59.99000
• LogP: 1.60720